Cas no 403836-02-2 (2-{(furan-2-yl)methylsulfanyl}-N-(1,3-thiazol-2-yl)acetamide)

• Product Name: 2-{(furan-2-yl)methylsulfanyl}-N-(1,3-thiazol-2-yl)acetamide
• CAS No: 403836-02-2
• MF: C₁₀H₁₀N₂O₂S₂
• MW: 254.328599452972
• CID: 5958688
• PubChem ID: 4175544
• Update Time: 2025-06-08

2-{(furan-2-yl)methylsulfanyl}-N-(1,3-thiazol-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-{(furan-2-yl)methylsulfanyl}-N-(1,3-thiazol-2-yl)acetamide
• 2-((furan-2-ylmethyl)thio)-N-(thiazol-2-yl)acetamide
• Acetamide, 2-[(2-furanylmethyl)thio]-N-2-thiazolyl-
• Oprea1_588238
• AKOS024602566
• SR-01000009960-1
• 403836-02-2
• 2-(furan-2-ylmethylsulfanyl)-N-(1,3-thiazol-2-yl)acetamide
• F1016-0437
• SR-01000009960
• 2-{[(furan-2-yl)methyl]sulfanyl}-N-(1,3-thiazol-2-yl)acetamide
• IFLab1_004257
• HMS1424B11
• IDI1_010012

• Inchi： 1S/C10H10N2O2S2/c13-9(12-10-11-3-5-16-10)7-15-6-8-2-1-4-14-8/h1-5H,6-7H2,(H,11,12,13)
• InChI Key： OTFVTABXMCXHJA-UHFFFAOYSA-N
• SMILES： C(NC1=NC=CS1)(=O)CSCC1=CC=CO1

Computed Properties

• Exact Mass: 254.01836991g/mol
• Monoisotopic Mass: 254.01836991g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 109Ų

Experimental Properties

• Density: 1.419±0.06 g/cm3(Predicted)
• pka: 8.32±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides

Additional information on 2-{(furan-2-yl)methylsulfanyl}-N-(1,3-thiazol-2-yl)acetamide

Professional Introduction to Compound with CAS No. 403836-02-2 and Product Name: 2-{(furan-2-yl)methylsulfanyl}-N-(1,3-thiazol-2-yl)acetamide

The compound identified by the CAS number 403836-02-2 and the product name 2-{(furan-2-yl)methylsulfanyl}-N-(1,3-thiazol-2-yl)acetamide represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its unique structural framework, has garnered attention due to its potential applications in medicinal chemistry and drug discovery. The presence of both furan and thiazole moieties in its structure suggests a rich chemical diversity that could be exploited for developing novel therapeutic agents.

At the core of this compound's molecular architecture lies a methylsulfanyl group attached to a furan ring, which is further linked to an acetamide moiety. The 1,3-thiazole ring adds another layer of complexity, providing a scaffold that is known to exhibit various biological activities. This combination of heterocyclic systems has been extensively studied in recent years for their ability to interact with biological targets in unique ways.

Recent research in the field of heterocyclic chemistry has highlighted the importance of such structural motifs in drug design. The furan ring, for instance, is known for its ability to engage in hydrogen bonding and π-stacking interactions, which can be crucial for the binding affinity of a drug molecule. Similarly, the thiazole ring is a privileged scaffold in medicinal chemistry, with numerous examples of thiazole-based drugs having been approved for various therapeutic indications. The acetamide group introduces a polar moiety that can enhance solubility and metabolic stability, making it an attractive feature for drug candidates.

The specific arrangement of these functional groups in 2-{(furan-2-yl)methylsulfanyl}-N-(1,3-thiazol-2-yl)acetamide suggests potential interactions with biological targets such as enzymes and receptors. The methylsulfanyl group, in particular, has been shown to modulate the electronic properties of adjacent aromatic rings, which can influence binding affinity and selectivity. This feature makes it a valuable component in the design of molecules that require precise interaction with biological systems.

In the context of contemporary drug discovery, the development of novel scaffolds that combine multiple heterocyclic systems is a strategic approach to identifying compounds with improved pharmacological profiles. The structural features of 2-{(furan-2-yl)methylsulfanyl}-N-(1,3-thiazol-2-yl)acetamide align well with current trends in medicinal chemistry, where molecules with complex architectures are sought after for their potential to exhibit multiple biological activities.

One area where this compound shows promise is in the treatment of inflammatory diseases. Inflammatory processes are often mediated by enzymes such as cyclooxygenases (COX) and lipoxygenases (LOX), which are known targets for nonsteroidal anti-inflammatory drugs (NSAIDs). The presence of both furan and thiazole rings in this molecule suggests that it may interact with these enzymes through multiple binding sites, potentially leading to enhanced efficacy compared to traditional NSAIDs.

Furthermore, the compound's structural features may also make it a useful tool for studying enzyme mechanisms. The acetamide group can serve as a handle for derivatization experiments, allowing researchers to probe the role of specific functional groups in enzyme-substrate interactions. This level of molecular control is essential for understanding how drugs interact with biological targets at the molecular level.

Another exciting application of this compound lies in its potential use as an intermediate in the synthesis of more complex molecules. The modular nature of its structure allows for easy modification at multiple points, making it a versatile building block for drug discovery efforts. By systematically varying different functional groups within the molecule, chemists can explore a wide range of pharmacological possibilities.

The synthesis of 2-{(furan-2-yl)methylsulfanyl}-N-(1,3-thiazol-2-yl)acetamide presents an interesting challenge due to the need to integrate multiple heterocyclic systems into a single molecular framework. However, advances in synthetic methodology have made it increasingly feasible to construct such complex molecules efficiently. Techniques such as transition-metal-catalyzed cross-coupling reactions have been particularly useful in assembling these types of structures from simpler precursors.

In conclusion, the compound identified by CAS number 403836-02-2 and named 2-{(furan-2-yl)methylsulfanyl}-N-(1,3-thiazol-2-yl)acetamide represents a promising candidate for further exploration in pharmaceutical chemistry. Its unique structural features and potential biological activities make it an attractive molecule for drug discovery efforts aimed at treating inflammatory diseases and other therapeutic areas. As research continues to uncover new applications for this class of compounds, it is likely that molecules like this will play an increasingly important role in the development of next-generation therapeutic agents.